Cas no 959863-60-6 ([3,5-Bis(1-methylethyl)-4-isoxazolyl]acetic acid)

• Product Name: [3,5-Bis(1-methylethyl)-4-isoxazolyl]acetic acid
• CAS No: 959863-60-6
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 2112038
• Update Time: 2023-08-04

[3,5-Bis(1-methylethyl)-4-isoxazolyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-diisopropylisoxazol-4-yl)acetic acid
• KZVCJCXNWNVVSX-UHFFFAOYSA-N
• 4-Isoxazoleacetic acid, 3,5-bis(1-methylethyl)-
• [3,5-bis(1-methylethyl)-4-isoxazolyl]acetic acid
• [3,5-Bis(1-methylethyl)-4-isoxazolyl]acetic acid

• Inchi： 1S/C11H17NO3/c1-6(2)10-8(5-9(13)14)11(7(3)4)15-12-10/h6-7H,5H2,1-4H3,(H,13,14)
• InChI Key： KZVCJCXNWNVVSX-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=C(CC(=O)O)C(C(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Topological Polar Surface Area: 63.3